molecular formula C9H16ClNO2 B8325693 chloromethyl N-cyclohexyl-N-methylcarbamate

chloromethyl N-cyclohexyl-N-methylcarbamate

Cat. No.: B8325693
M. Wt: 205.68 g/mol
InChI Key: OUQRTFRPVGWFMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Chloromethyl N-cyclohexyl-N-methylcarbamate is a useful research compound. Its molecular formula is C9H16ClNO2 and its molecular weight is 205.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H16ClNO2

Molecular Weight

205.68 g/mol

IUPAC Name

chloromethyl N-cyclohexyl-N-methylcarbamate

InChI

InChI=1S/C9H16ClNO2/c1-11(9(12)13-7-10)8-5-3-2-4-6-8/h8H,2-7H2,1H3

InChI Key

OUQRTFRPVGWFMG-UHFFFAOYSA-N

Canonical SMILES

CN(C1CCCCC1)C(=O)OCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution (44 ml) of 4.39 ml of N-methylcyclo-N-hexylamine and 5.44 ml of triethylamine in toluene was added dropwise to 27 ml of a solution of 2.67 ml of chloromethyl chloroformate in toluene over a period of 5 min while cooling in an ice bath, and the mixture was stirred at room temperature for 17 hr. 1 N hydrochloric acid (60 ml) was added thereto, followed by separation. The organic layer was then washed with 60 ml of a 5% aqueous sodium hydrogencarbonate solution and 60 ml of 20% brine, was dried over anhydrous magnesium sulfate, and was filtered, and the solvent was removed by distillation under the reduced pressure to give 5.76 g of chloromethyl N-cyclohexyl-N-methylcarbamate.
[Compound]
Name
N-methylcyclo-N-hexylamine
Quantity
44 mL
Type
reactant
Reaction Step One
Quantity
5.44 mL
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
27 mL
Type
reactant
Reaction Step One
Quantity
2.67 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
60 mL
Type
reactant
Reaction Step Two

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